AbstractThe deposition of aerosol particles from a Stokes flow in filters composed of nanofibers has been considered at Knudsen numbers \({\text{Kn}}\) ∼ 1. The efficiency of particle collection by model filters with 2D and 3D structures has been determined by numerical simulation as depending on particle radius \({{r}_{{\text{p}}}}\), filter parameters (nanofiber radius \(a\), packing density \(\alpha \), and filter thickness), and filtration conditions taking into account the gas slip at the fibers. It has been shown that the efficiencies of particle collection by nanofibers in model 2D and 3D filters are almost equal at the same low packing density \(\alpha \) < 0.02. It has been found that the dependence of the penetration of particles on their radius at a constant velocity on the order of several centimeters per second and at \({\text{Kn}}\) ∼ 1 passes through a maximum, which corresponds to particle radius \({{r}_{{\text{p}}}}\sim a\). The calculated sizes of the most penetrating particles agree with experimental data. The results obtained will be used when selecting aerosols for testing nanofibrous filters.

AbstractIn this paper, effects of heat generation/absorption and chemical reaction on magneto-hydrodynamic (MHD) mixed convective stagnation point flow along a vertical stretching sheet are investigated. To enhance the heat transfer rate, Cu-water nanofluid has been considered. It is assumed that the sheet is saturated in moving porous medium and an external magnetic field is working normal to the surface. In this study, more attention has been paid to velocity ratio, heat source/sink, mass diffusion and chemical reaction effects. The present study not only generalizes the previous studies but also has many physical applications. Mathematical model of the problem contains coupled partial differential equations. Suitable similarity transformations are used to reduce these equations into nonlinear ordinary differential equations. The model has been solved numerically by Runge−Kutta fourth order method with shooting approach. The consequences of diversified controlling parameters on fluid velocity, temperature and concentration are drawn numerically in a few plots and discussed. The non-dimensional shear stress, heat, and mass transfer at the surface are tabulated for numerous values of velocity ratio parameter ranging from 0.5 to 3.0, heat source/sink parameter from –2 to 2, Schmidt number from 0.5 to 2, solid volume fraction from 0.2 to 0.3, and chemical reaction parameter from 0.1 to 0.9.

Abstract—Capillary electrokinetics has been employed to measure the streaming current in solutions of alkali metal chlorides at electrolyte concentrations of 0.1 and 1 M. The results obtained have confirmed the earlier conclusion that there are no hydrodynamically immobile layers near a solid molecularly smooth surface. It has been shown that the magnitudes of the current and the calculated electrokinetic potential decrease in a series LiCl, NaCl, KCl, RbCl, and CsCl. In this series, the crystallographic radius increases and the radius of a hydrated ion decreases. The obtained dependences have led to a conclusion that the cations located near a negatively charged surface are unhydrated.

AbstractSilybum marianum seeds extract (Silymarin) application is often limited by its low aqueous solubility. Using a nanoemulsions system is one way to address this issue. This study aimed to prepare and characterize a stable formulation of Silymarin-based nanoemulsion to investigate the synergistic antioxidant and antibacterial activity of Silymarin and lemon essential oil (LEO) as oil phase. Nanoemulsion containing Silymarin (SiLONE) was developed, and its properties were investigated. The nanoemulsion yielded a particle size of 13.1 nm, a zeta-potential of +0.8 mV, and a 98% encapsulation efficiency. It was stable for more than 6 months at 25°C. The half maximal inhibitory concentration (IC50) of antioxidant activity of Silymarin, combined Silymarin-LEO as bulk form (SiLEB) and SiLONE were 165.04 ± 0.07, 146.96 ± 0.11, and 87.70 ± 0.11 µg/mL, respectively. SiLONE exhibited a better performance in Gram-positive strains than Silymarin or LONE (P < 0.001). The combination of Silymarin with LEO significantly increased antioxidant and antibacterial activity compared to each compound alone (P < 0.001). Also, reducing particle size to nano-range increased antioxidant activity (P < 0.001). Consequently, SiLONE is an excellent antioxidant agent with a powerful antibacterial effect on Gram-positive bacterial strains and is recommended for biomedical applications.

AbstractThis review is devoted to self-organizing systems based on amphiphilic compounds of different types, i.e., open-chain and macrocyclic ones. Conventional colloidal surfactants have been considered both in the individual form and in the presence of modifiers, including electrolytes and cosurfactants. Special attention has been focused on the role of structural factors, in particular, an analysis has been performed for the cases of the most pronounced influence of surfactant structure (the nature of head groups and counterions, the passage to dicationic surfactants, and the occurrence of calix[4]arene cores) on the aggregation characteristics, morphological behavior, and functional activity of the systems. Macrocyclic amphiphiles are typical objects of supramolecular chemistry. The final part of the review presents the comparison between two types of the systems: (1) amphiphilic calixarenes (covalent functionalization of macrocycles with alkyl fragments) and (2) calixarene–surfactant binary composites (noncovalent modification of the macrocyclic platform).

AbstractThe contemporary state of the art has been considered in the field of colloidal solutions of complexes of synthetic and natural polyelectrolytes with some supramolecular macrocycles (calix[n]arenes, calix[4]resorcinols, pillar[n]arenes, and calix[4]pyridinium) bearing charged groups. Examples of the obtained polymer complexes have been presented, and their characteristics (sizes and electrokinetic potentials) and properties (sensitivity to stimuli, capability of encapsulation, and cytotoxicity), as well as the potential of their application, have been described.

AbstractA perturbation analysis is presented to study the flow of a Newtonian fluid in a three-dimensional channel with impermeable walls of random tortuosity filled with a porous medium. The amplitude of the bumps is small compared to the mean distance between the two walls of the channel. Basset slip conditions are used on the channel walls. The effect of stochastic curvature of the channel walls on fluid flow is investigated. An expression is obtained for the mean flow rate, up to the second-order of the normalized amplitude, as a function of the permeability of the porous medium, slip parameter, and wavenumbers. A decrease in the flow rate as the permeability parameter increases is discovered. The phase difference and the longitudinal and transverse wavenumbers of corrugations play an important role in the flow rate. The limiting cases of Stokes and Darcy’s flows are recovered.

AbstractThis review is devoted to the specific features of the formation of supramolecular systems based on thiacalixarene derivatives. Supramolecular structures formed in an aqueous medium are discussed in detail. A detailed description is presented concerning associates of thiacalixarene derivatives with important biological molecules, such as amino acids, proteins, and DNA. The application of the obtained colloidal systems for developing electrochemical sensors is also described in the review.

AbstractClustered (multi-core) magnetic fluids provoke a considerable interest of researchers and practitioners, because they are very promising for various technical and biomedical applications. These fluids contain clusters (clustered particles), which, in turn, consist of ferromagnetic nanoparticles retained together by a polymer shell. The typical size of a cluster varies from a few tens to several hundreds of nanometers, while the sizes of individual single-domain ferroparticles of which it is composed vary from 5 to 12 nm. The rheological phenomena in such fluids (strong magnetorheological effect and slow viscoelastic relaxation) are predetermined by the association of the clustered particles under the action of an external magnetic field into heterogeneous structures and aggregates and the dynamics and disruption of these aggregates in macroscopic deformational flows. In this work, we propose a theoretical model for viscoelastic effects in clustered magnetic fluids. The model is based on the idea of aggregating composite particles into linear chain-like aggregates. In the order of magnitude, the theoretical results agree with experimental data.

AbstractConductometry, fluorimetry, dynamic light scattering, and electrokinetic potential measurements have been employed to reveal the regularities of the association between a macrocyclic amphiphile, i.e., a cationic calixresorcinol cavitand (Cv), and poly(acrylic acid) (PAA) at variable Cv concentrations. The measurement of the electrical conductivity of Cv in PAA solutions has shown the existence of four concentration ranges with different characters of the cavitand–polymer interaction. It has been found that the supramolecular association leads to variations in the average hydrodynamic diameter (from 106 ± 1 to 220 ± 1 nm) and surface charge (from –21.6 ± 0.01 to +30 ± 0.03 mV) of polymer particles, as well as in the polarity of fluorescent probe microenvironment. The analysis of the data obtained by different experimental methods has led to the suggestion of a scheme for the PAA–cavitand association at variable concentrations of the latter.